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An In-depth Technical Guide to the Safety and Hazards of cis-Cyclobutane-1,2-dicarboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from

the supplier before handling this chemical.

Executive Summary
cis-Cyclobutane-1,2-dicarboxylic acid (CAS No: 1461-94-5) is a solid organic compound

utilized in various chemical syntheses.[1] According to the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals, this substance is classified as Skin

Corrosion/Irritation Category 1B and Serious Eye Damage/Eye Irritation Category 1.[2][3] This

classification indicates that the chemical can cause severe skin burns and serious eye damage

upon contact.[2][3] Rigorous adherence to safety protocols, including the use of appropriate

personal protective equipment (PPE), is mandatory when handling this compound to mitigate

the significant risks of exposure. This guide provides a comprehensive overview of the known

hazards, safety precautions, and the experimental basis for these classifications.
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The primary hazard associated with cis-cyclobutane-1,2-dicarboxylic acid is its corrosive

nature. The GHS classification is consistently reported across multiple chemical safety

databases.[2][3][4][5]

Table 1: GHS Classification | Hazard Class | Category | Hazard Statement | Pictogram | Signal

Word | |---|---|---|---|---| | Skin Corrosion/Irritation | 1B | H314: Causes severe skin burns and eye

damage |

alt text

GHS05 | Danger | | Serious Eye Damage/Eye Irritation | 1 | H314: Causes severe skin burns
and eye damage | GHS05 | Danger |

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[2]

Table 2: Precautionary Statements
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Type P-Code Statement

Prevention P260
Do not breathe dusts or
mists.

Prevention P264
Wash skin thoroughly after

handling.

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P330 + P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

Response P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

Response P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Response P310
Immediately call a POISON

CENTER or doctor/physician.

Storage P405 Store locked up.

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant. |

Source: Sigma-Aldrich Safety Data Sheet.[3]
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Physical and Chemical Properties
Understanding the physical properties of a substance is crucial for safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value Source

CAS Number 1461-94-5
PubChem[2], Sigma-
Aldrich[4]

Molecular Formula C₆H₈O₄ PubChem[2], Sigma-Aldrich[4]

Molecular Weight 144.13 g/mol Sigma-Aldrich[4]

Appearance Solid Sigma-Aldrich[4]

Melting Point 133-139 °C Sigma-Aldrich[4]

Flash Point Not applicable Sigma-Aldrich[4]

| Storage Class | 8A - Combustible corrosive hazardous materials | Sigma-Aldrich[4][5] |

Experimental Protocols for Hazard Determination
While specific experimental studies for cis-cyclobutane-1,2-dicarboxylic acid are not publicly

available, its classification as a corrosive substance is determined by standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD). The following sections describe the likely protocols used to establish its

skin and eye corrosion properties.

Skin Corrosion/Irritation Testing (Based on OECD
Guideline 431)
The determination of "Skin Corrosion Category 1B" is typically achieved through an in vitro test

using a reconstructed human epidermis (RhE) model. This method avoids the use of live

animals and assesses the ability of a chemical to cause irreversible tissue damage.

Methodology: Reconstructed Human Epidermis (RhE) Test
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Model Preparation: Commercially available three-dimensional RhE models, which mimic the

biochemical and physiological properties of human skin, are pre-warmed in a cell culture

incubator (37°C, 5% CO₂).[6]

Application of Test Substance: A precise amount of cis-cyclobutane-1,2-dicarboxylic acid
(typically 25 mg for a solid) is applied topically to the surface of triplicate skin models.[6]

Positive (e.g., potassium hydroxide) and negative (e.g., ultrapure water) controls are run in

parallel.[6]

Exposure: The dosed models are incubated for specific time points. For sub-categorization

into 1B/1C, exposure times of up to 60 minutes are used.[6]

Viability Assessment: After exposure, the test substance is removed by washing. The viability

of the skin tissue is then measured using a vital dye assay, most commonly MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[6] The MTT is enzymatically

converted by viable cells into a blue formazan salt, which is then extracted and quantified

spectrophotometrically.[6]

Classification: The substance is classified based on the reduction in cell viability compared to

the negative control. A substance is classified as Corrosive (Category 1) if the cell viability

falls below defined thresholds (e.g., < 50% viability after a 3-minute exposure or < 15% after

a 60-minute exposure).[6]

Serious Eye Damage/Irritation Testing (Based on OECD
Guideline 405)
Given the severe skin corrosion classification, in vivo eye irritation testing in animals is

generally not performed to avoid unnecessary animal suffering. A substance classified as a skin

corrosive is presumed to cause serious eye damage as well. However, for context, the

standard in vivo protocol is described below.

Methodology: Acute Eye Irritation/Corrosion (Rabbit Test)

Animal Selection: Healthy, young adult albino rabbits are used for the test.[2] Both eyes of

each animal are examined for pre-existing defects before the study.[2]
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Substance Instillation: A single dose of the test substance (e.g., 0.1 mL or 0.1 g) is instilled

into the conjunctival sac of one eye of the animal.[7] The other eye remains untreated and

serves as a control.[7]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

application.[7] Observations include scoring the severity of corneal opacity, iritis

(inflammation of the iris), and conjunctival redness and chemosis (swelling).

Classification: A substance is classified as causing "Serious Eye Damage (Category 1)" if it

produces irreversible tissue damage in the eye or shows specific severe responses (e.g.,

corneal opacity ≥ 3 or iritis > 1.5 in at least 2 of 3 animals) that are not fully reversible within

21 days.[8]

Handling, Storage, and First Aid
Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.

Respiratory Protection: If dust is generated, use a NIOSH-approved P3 (EN 143) respirator

cartridge or a N95 dust mask.[4][5]

Safe Handling and Storage
Handling: Avoid all personal contact, including inhalation of dust. Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents and bases. Store in a

corrosive-resistant cabinet and keep locked up.[3][4]
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Visualized Workflows
As no specific signaling pathways for the toxicity of cis-cyclobutane-1,2-dicarboxylic acid
have been identified in the literature, the following diagram illustrates a logical workflow for the

risk assessment and handling of this corrosive chemical in a laboratory setting.
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Workflow for Handling Corrosive Solids

Pre-Handling Assessment

Preparation & Engineering Controls Personal Protective Equipment (PPE)

Handling & Post-Use

Identify Compound:
cis-Cyclobutane-1,2-dicarboxylic acid

Consult Safety Data Sheet (SDS)

Identify Hazards:
Skin Corrosion 1B, Eye Damage 1

Assess Risks for Planned Procedure

Select & Verify Chemical Fume Hood

Controls Required

Don Chemical Splash Goggles
& Face Shield

PPE Required

Prepare Spill Kit for Corrosive Solids Designate Waste Container Don Chemically Resistant Gloves

Don Lab Coat / Apron

Execute Experimental Procedure

Proceed with Caution

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Risk assessment and handling workflow for corrosive chemicals.
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Toxicological and Ecotoxicological Information
Acute Toxicity
Quantitative acute toxicity data, such as LD50 (oral, dermal) or LC50 (inhalation), for cis-
cyclobutane-1,2-dicarboxylic acid are not available in the reviewed literature. The primary

toxicological concern identified is its severe corrosive effect on skin and eyes.

Chronic Toxicity, Mutagenicity, and Carcinogenicity
No data were found regarding the long-term toxicity, mutagenic potential, or carcinogenicity of

this compound.

Ecotoxicity
Information on the environmental hazards of cis-cyclobutane-1,2-dicarboxylic acid is

lacking. There is no available data on its effects on aquatic life or other environmental

compartments. Standard laboratory practice dictates that this chemical should not be released

into the environment.

Conclusion
cis-Cyclobutane-1,2-dicarboxylic acid is a corrosive solid that poses a significant risk of

severe skin burns and serious eye damage. All handling operations must be conducted with

appropriate engineering controls and personal protective equipment. The GHS classification is

based on standardized testing protocols that assess the potential for irreversible tissue

damage. Due to a lack of publicly available data, a full toxicological profile cannot be provided

at this time. Professionals in research and drug development should treat this compound with

the utmost caution, adhering strictly to the safety guidelines outlined in the official Safety Data

Sheet provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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